Cas no 20665-85-4 (Vanillin isobutyrate)

• Product Name: Vanillin isobutyrate
• CAS No: 20665-85-4
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD00169858
• CID: 51606
• PubChem ID: 253660349
• Update Time: 2025-08-01

Vanillin isobutyrate Chemical and Physical Properties

Names and Identifiers

• Vanillin isobutyrate
• 4-Formyl-2-methoxyphenyl isobutyrate
• 4-Isobutyroyloxy-3-methoxybenzaldehyde
• 4-ISOBUTYRATE-3-METHOXYBENZALDEHYDE
• FEMA 3754
• ISOBUTAVAN
• ISOBUTYL LIGNATE
• ISO-JASMONE PURE
• VANILLIN ISOBUTYRATE,NATURAL
• Vanillin-isobutyrat
• Fennel essential oil
• Propanoic acid, 2-methyl-, 4-formyl-2-methoxyphenyl ester
• 4-Formyl-2-methoxyphenyl 2-methylpropanoate
• C55654RCNR
• FEMA No. 3754
• 3-Methoxy-4-isobutyrylbenzaldehyde
• 4-Hydroxy-m-anisaldehyde isobutyrate
• Isobutyric acid, ester with vanillin
• PubChem19622
• 4-Hydroxy-3-methoxybenzaldehyde isobutyrate
• 4-Hydroxy-m-anisaldehyde 2-methylpropionate
• DSSTox_RID_82196
• DSSTox_CID_2720

• MDL： MFCD00169858
• Inchi： 1S/C12H14O4/c1-8(2)12(14)16-10-5-4-9(7-13)6-11(10)15-3/h4-8H,1-3H3
• InChI Key： BGKAKRUFBSTALK-UHFFFAOYSA-N
• SMILES： COC1C(OC(C(C)C)=O)=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 222.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 249
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.12 g/mL at 25 °C(lit.)
• Melting Point: 27.0 to 31.0 deg-C
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.524(lit.)
• PSA: 52.60000
• LogP: 2.06910
• FEMA: 3754
• λmax: 311(1-Butanol)(lit.)

Vanillin isobutyrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Vanillin isobutyrate

Vanillin Isobutyrate (CAS No. 20665-85-4): A Versatile Flavor and Fragrance Compound

Vanillin isobutyrate (CAS No. 20665-85-4) is a synthetic ester derived from vanillin and isobutyric acid. This compound is widely used in the flavor and fragrance industries due to its unique sensory properties. With the increasing demand for natural and synthetic flavor enhancers, vanillin isobutyrate has gained significant attention for its ability to impart sweet, creamy, and vanilla-like notes to various products.

The chemical structure of vanillin isobutyrate combines the aromatic aldehyde group of vanillin with the ester functionality of isobutyric acid. This combination results in a compound that is more stable and volatile than vanillin itself, making it ideal for applications requiring long-lasting fragrance profiles. Recent trends in the food and cosmetics industries highlight the growing preference for compounds like vanillin isobutyrate that offer enhanced sensory experiences.

One of the most common questions about vanillin isobutyrate is: "How does vanillin isobutyrate differ from regular vanillin?" The key difference lies in its olfactory and gustatory properties. While vanillin provides a straightforward vanilla flavor, vanillin isobutyrate adds a creamy, buttery nuance that enhances complexity in formulations. This makes it particularly valuable in premium desserts, dairy products, and perfumes where depth of flavor and aroma are crucial.

In the food industry, vanillin isobutyrate is frequently used as a flavor enhancer in baked goods, ice creams, and confectionery products. Its ability to blend seamlessly with other flavor compounds makes it a favorite among food technologists. Recent studies have also explored its potential as a natural flavor alternative, although most commercial production remains synthetic due to cost-effectiveness.

The fragrance sector values vanillin isobutyrate for its warm, sweet, and slightly spicy aroma profile. Perfumers often use it as a fixative agent to prolong the scent life of vanilla-based fragrances. With the rising popularity of gourmand and oriental perfume categories, demand for vanillin isobutyrate has seen steady growth in recent years.

From a technical perspective, vanillin isobutyrate exhibits excellent solubility in alcohol and oils, but limited solubility in water. This property makes it particularly suitable for oil-based flavor systems and alcohol-based perfumes. Manufacturers often highlight its high purity grades (typically 98%+) when marketing to premium product formulators.

Safety and regulatory status are common concerns for users of vanillin isobutyrate. The compound is generally recognized as safe (GRAS) when used in accordance with good manufacturing practices. It is approved by major regulatory bodies including the FDA and EFSA for use in food and cosmetic applications. However, formulators should always verify current regulations as standards may vary by region.

The global market for vanillin isobutyrate has shown consistent growth, particularly in Asia-Pacific regions where the food flavoring industry is expanding rapidly. Market analysts attribute this growth to increasing consumer demand for premium flavor experiences and the compound's versatility across multiple applications. Price fluctuations in vanillin raw materials can sometimes impact vanillin isobutyrate production costs, making supply chain management an important consideration for buyers.

Innovative applications of vanillin isobutyrate continue to emerge. Recent research has explored its potential in functional foods and nutraceuticals, particularly in products targeting stress relief and relaxation benefits. Some studies suggest that vanilla-derived compounds may have mild calming effects, though more research is needed in this area.

For formulators working with vanillin isobutyrate, proper storage conditions are essential to maintain product quality. The compound should be kept in tightly sealed containers away from light and moisture. Typical shelf life under optimal conditions ranges from 18 to 24 months. Many suppliers now offer vanillin isobutyrate in various packaging options to meet different scale requirements.

Quality control parameters for vanillin isobutyrate typically include assessments of appearance, odor, assay content, and residual solvents. Reputable suppliers provide comprehensive certificates of analysis (CoA) that detail these specifications. Buyers increasingly prioritize suppliers who can demonstrate consistent quality and transparent production processes.

The synthesis of vanillin isobutyrate typically involves esterification reactions between vanillin and isobutyryl chloride in the presence of a catalyst. Process optimization continues to be an area of active research, with recent developments focusing on greener synthesis methods that reduce environmental impact. These advancements align with the broader industry trend toward sustainable chemistry practices.

In conclusion, vanillin isobutyrate (CAS No. 20665-85-4) represents a valuable specialty chemical with diverse applications across flavor and fragrance industries. Its unique sensory properties, combined with favorable regulatory status and growing market demand, position it as an important ingredient for product developers. As consumer preferences evolve toward more complex and sophisticated flavor profiles, the role of vanillin isobutyrate is likely to expand further in coming years.